1H-Pyrrolo[2,3-B]pyridine, 1-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)-

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-5-(trifluoromethyl)pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C15H11F3N2O2S/c1-10-2-4-13(5-3-10)23(21,22)20-7-6-11-8-12(15(16,17)18)9-19-14(11)20/h2-9H,1H3
• InChI Key: RNKVQAUOKDXQIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=CC(=CN=C32)C(F)(F)F
• Molecular Formula: C15H11F3N2O2S
• DSSTOX Substance ID: DTXSID601145839
• Molecular Weight: 340.3 g/mol
• CAS RN: 1036027-56-1

Description

1H-Pyrrolo[2,3-B]pyridine, 1-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)- is a chemical compound with the molecular formula C7H6N2. It is a derivative of 7-azaindoles, which are a major category of compounds that show a wide range of biological activities.

Synthesis Analysis

The compound 5-bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine, a derivative of 1H-Pyrrolo[2,3-B]pyridine, was obtained by a one-step substitution reaction. The structure of the compound was confirmed by 1H NMR, 13C NMR, FTIR, and X-ray diffraction.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-B]pyridine, 1-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)- was determined using density functional theory (DFT) and compared with the X-ray diffraction values. Further studies on the molecular electrostatic potential and frontier molecular orbital of the compound have been conducted.

Chemical Reactions Analysis

1H-Pyrrolo[2,3-B]pyridine derivatives have shown potent activities against FGFR1, 2, and 3. The compound 4h exhibited potent FGFR inhibitory activity.

Physical And Chemical Properties Analysis

The molecular weight of 1H-Pyrrolo[2,3-B]pyridine is 118.1359. More physical and chemical properties of the compound have been studied by further studying the molecular electrostatic potential and frontier molecular orbital of the compound.

Scientific Research Applications

Cancer Therapy

This compound has been studied for its potential as an FGFR inhibitor in cancer therapy. .

Inflammatory Diseases

.

TNIK Inhibition

The compound’s scaffold has shown high inhibition on TNIK , a kinase involved in Wnt signaling and cancer. .

Structure-Based Drug Design

.

Mechanism of Action

Target of Action

• FGFRs are transmembrane receptor tyrosine kinases involved in various cellular processes, including organ development, cell proliferation, migration, and angiogenesis .

Mode of Action

• The compound inhibits FGFR activity by binding to the receptor, preventing autophosphorylation and downstream signaling .

Biochemical Pathways

• Inhibition of FGFR signaling can impede cancer progression and enhance therapeutic outcomes .

Pharmacokinetics (ADME)

• Impact on Bioavailability : High bioavailability is desirable for effective therapy .

Result of Action

• It also suppresses cell migration and invasion, potentially limiting cancer metastasis .

Action Environment

• Stability under varying conditions is crucial for its therapeutic potential .

Synthesis routes and methods

Procedure details

To a stirred solution of sodium hydride (6.2 g, 156 mmol, 60% dispersion), tosyl chloride (27 g, 141.8 mmol), in anhydrous THF (200 mL) under a nitrogen atmosphere was added a solution of 5-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine (26.38 g, 141.8 mmol) in THF (150 mL) dropwise at a rate which maintained the internal temperature of the reaction below 40° C. The reaction mixture was stirred overnight at room temperature and analysis by LCMS showed no starting material remained after this time. The reaction mixture was concentrated to remove most of THF and diluted with DCM and water. The organic layer was separated and the aqueous layer further extracted with DCM. The organic layers are combined and washed with brine, dried over magnesium sulphate and concentrated to a volume which was appropriate to load onto the top of a silica plug (300 mL) pre-wet with DCM, and the silica was washed with 2.5 L DCM. The filtrate was concentrated to give the product as a slightly brown solid (44.1 g, 92% yield).